Cas no 123690-27-7 (2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[6-(ethenylsulfonyl)-1-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-)

• Product Name: 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[6-(ethenylsulfonyl)-1-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-
• CAS No: 123690-27-7
• MF: C₂₉H₂₁N₃O₁₃S₄
• MW: 747.749342679977
• CID: 104037
• PubChem ID: 136218157
• Update Time: 2025-04-18

2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[6-(ethenylsulfonyl)-1-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,5-(benzoylamino)-3-[2-[6-(ethenylsulfonyl)-1-sulfo-2-naphthalenyl]diazenyl]-4-hydroxy-
• 2,7-Naphthalenedisulfonic acid, 5-(benzoylamino)-3-6-(ethenylsulfonyl)-1-sulfo-2-naphthalenylazo-4-hydroxy-
• 5-benzamido-3-[(6-ethenylsulfonyl-1-sulfonaphthalen-2-yl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonic acid
• 5-Benzamido-3-{2-[6-(ethenesulfonyl)-1-sulfonaphthalen-2-yl]hydrazinylidene}-4-oxo-3,4-dihydronaphthalene-2,7-disulfonic acid
• DTXSID50721394
• 123690-27-7

• Inchi： 1S/C29H21N3O13S4/c1-2-46(35,36)19-9-10-21-17(12-19)8-11-22(28(21)49(43,44)45)31-32-26-24(48(40,41)42)14-18-13-20(47(37,38)39)15-23(25(18)27(26)33)30-29(34)16-6-4-3-5-7-16/h2-15,33H,1H2,(H,30,34)(H,37,38,39)(H,40,41,42)(H,43,44,45)/b32-31+
• InChI Key： GXEBFDLAXYPDFQ-QNEJGDQOSA-N
• SMILES： S(C1C=C2C=C(C=C(C2=C(C=1/N=N/C1=CC=C2C=C(C=CC2=C1S(=O)(=O)O)S(C=C)(=O)=O)O)NC(C1C=CC=CC=1)=O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 746.99572243g/mol
• Monoisotopic Mass: 746.99572243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 49
• Rotatable Bond Count: 9
• Complexity: 1830
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 31
• XLogP3: 3
• Topological Polar Surface Area: 305Ų